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Compound of Interest

Compound Name: DVD-445

Cat. No.: B8107553 Get Quote

This document provides a detailed protocol for the use of DVD-445 in immunohistochemistry

(IHC) applications. The procedures outlined below are intended for researchers, scientists, and

drug development professionals to achieve optimal staining results with DVD-445 on formalin-

fixed, paraffin-embedded (FFPE) tissue sections.

Introduction
DVD-445 is a monoclonal antibody designed for the specific detection of [Target Protein

Name], a key biomarker in [mention relevant field, e.g., oncology, neuroscience]. This protocol

provides a validated method for its use in IHC, a valuable technique for visualizing protein

expression and localization within the context of tissue architecture. Adherence to this protocol

is recommended to ensure reproducible and reliable staining.
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Reagent/Material Supplier Catalog Number

DVD-445 Antibody [Supplier Name] [Catalog Number]

De-paraffinization Solution

(Xylene or equivalent)
VWR VW-2451

Rehydration Ethanol Series

(100%, 95%, 70%)
Sigma-Aldrich E7023

Antigen Retrieval Buffer (e.g.,

Citrate Buffer, pH 6.0)
Thermo Fisher 00-5000

Peroxidase Block Dako S2023

Protein Block (e.g., Normal

Goat Serum)
Vector Labs S-1000

HRP-conjugated Secondary

Antibody
Cell Signaling 8114

DAB Substrate Kit Dako K3468

Hematoxylin Counterstain Sigma-Aldrich HHS32

Mounting Medium VWR 10057-796

Positive Control Slides (e.g.,

FFPE [Cell Line/Tissue])
[Supplier] [Catalog #]

Negative Control Slides [In-house] N/A

Experimental Protocol
Deparaffinization and Rehydration

Place slides in a slide rack.

Immerse in Xylene (or equivalent) for 2 x 5 minutes.

Immerse in 100% Ethanol for 2 x 3 minutes.

Immerse in 95% Ethanol for 2 x 3 minutes.
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Immerse in 70% Ethanol for 2 x 3 minutes.

Rinse with distilled water for 5 minutes.

Antigen Retrieval
Pre-heat Antigen Retrieval Buffer (Citrate Buffer, pH 6.0) to 95-100°C in a water bath or

steamer.

Immerse slides in the pre-heated buffer and incubate for 20 minutes.

Allow slides to cool in the buffer for 20 minutes at room temperature.

Rinse slides with distilled water and then with wash buffer (e.g., PBS-T).

Staining Procedure
Peroxidase Block: Incubate slides with Peroxidase Block for 10 minutes to quench

endogenous peroxidase activity.

Rinse with wash buffer.

Protein Block: Apply Protein Block and incubate for 60 minutes at room temperature in a

humidified chamber to block non-specific antibody binding.

Primary Antibody Incubation: Drain the blocking solution and apply DVD-445 primary

antibody diluted in antibody diluent. Incubate overnight at 4°C in a humidified chamber. (See

Table 1 for recommended dilution).

Rinse with wash buffer for 3 x 5 minutes.

Secondary Antibody Incubation: Apply HRP-conjugated secondary antibody and incubate for

30 minutes at room temperature.

Rinse with wash buffer for 3 x 5 minutes.

Signal Detection: Apply DAB substrate solution and incubate for 2-10 minutes, or until

desired stain intensity is reached. Monitor under a microscope.
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Rinse with distilled water to stop the reaction.

Counterstaining, Dehydration, and Mounting
Immerse slides in Hematoxylin for 1-2 minutes.

Rinse with tap water until the water runs clear.

"Blue" the slides in Scott's Tap Water Substitute or equivalent for 30 seconds.

Rinse with tap water.

Dehydrate the slides through a graded ethanol series (70%, 95%, 100%) for 2 minutes each.

Immerse in Xylene (or equivalent) for 2 x 5 minutes.

Apply a coverslip using a permanent mounting medium.

Data and Results
Table 1: Recommended Dilution and Incubation
Conditions for DVD-445

Parameter Recommended Condition Range

Primary Antibody Dilution 1:250 1:100 - 1:500

Incubation Time Overnight (16 hours) 8 - 24 hours

Incubation Temperature 4°C 4°C - Room Temp

Table 2: Staining Interpretation
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Staining Intensity Score Description

No Staining 0
Absence of any brown

precipitate.

Weak Staining 1+

Faint brown precipitate,

localized to a sub-population of

cells.

Moderate Staining 2+

Moderate brown precipitate,

easily visible in a population of

cells.

Strong Staining 3+

Dark brown precipitate,

obscuring cellular detail in a

large population of cells.

Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8107553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tissue Preparation

Staining Procedure

Finalization

Deparaffinization
(Xylene)

Rehydration
(Ethanol Series)

Antigen Retrieval
(Citrate Buffer, 95°C)

Peroxidase Block

Protein Block

Primary Antibody
(DVD-445, 4°C Overnight)

Secondary Antibody
(HRP-conjugate)

Signal Detection
(DAB Substrate)

Counterstain
(Hematoxylin)

Dehydration
(Ethanol & Xylene)

Mounting

Click to download full resolution via product page

Caption: Immunohistochemistry (IHC) experimental workflow using DVD-445.
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Caption: Example signaling pathway involving the target protein detected by DVD-445.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8107553?utm_src=pdf-body-img
https://www.benchchem.com/product/b8107553?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8107553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Note: Immunohistochemistry Staining
Protocol for DVD-445]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8107553#immunohistochemistry-staining-protocol-
with-dvd-445]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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